Cas no 881584-98-1 (Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate)
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 6-氯-1-羟基-4-氧代-2-甲基-3-喹啉羧酸甲酯
- methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
- methyl 6-chloro-1-hydroxy-2-methyl-4-oxoquinoline-3-carboxylate
- A922589
- methyl6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
- 3-quinolinecarboxylic acid, 6-chloro-1,4-dihydro-1-hydroxy-2-methyl-4-oxo-, methyl ester
- CS-0326128
- AKOS003394867
- H34571
- 881584-98-1
- MFCD00629308
- ALBB-024436
- LS-07985
- Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
-
- MDL: MFCD00629308
- Inchi: 1S/C12H10ClNO4/c1-6-10(12(16)18-2)11(15)8-5-7(13)3-4-9(8)14(6)17/h3-5,17H,1-2H3
- InChI Key: UPZVAXYZCROIBH-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(C(C(=O)OC)=C(C)N2O)=O
Computed Properties
- Exact Mass: 267.0298355Da
- Monoisotopic Mass: 267.0298355Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 66.8
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 423.3±45.0 °C at 760 mmHg
- Flash Point: 209.8±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M014891-500mg |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
881584-98-1 | 500mg |
$ 235.00 | 2022-06-04 | ||
| TRC | M014891-1000mg |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
881584-98-1 | 1g |
$ 390.00 | 2022-06-04 | ||
| TRC | M014891-2000mg |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
881584-98-1 | 2g |
$ 615.00 | 2022-06-04 | ||
| abcr | AB414787-500 mg |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
881584-98-1 | 500MG |
€165.80 | 2022-06-10 | ||
| abcr | AB414787-1 g |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
881584-98-1 | 1g |
€189.00 | 2022-06-10 | ||
| Chemenu | CM259678-1g |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
881584-98-1 | 97% | 1g |
$148 | 2022-03-01 | |
| Chemenu | CM259678-5g |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
881584-98-1 | 97% | 5g |
$391 | 2022-03-01 | |
| Chemenu | CM259678-5g |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
881584-98-1 | 97% | 5g |
$329 | 2021-08-18 | |
| abcr | AB414787-500mg |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate; . |
881584-98-1 | 500mg |
€173.00 | 2025-04-15 | ||
| abcr | AB414787-1g |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate; . |
881584-98-1 | 1g |
€197.00 | 2025-04-15 |
Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
Comprehensive Overview of Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS No. 881584-98-1)
The compound Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS No. 881584-98-1) is a highly specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a chloro-substituted quinoline core and a methyl ester functional group, makes it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in modulating enzymatic activity and its relevance in drug discovery pipelines.
In recent years, the demand for heterocyclic compounds like Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate has surged, driven by advancements in medicinal chemistry and targeted therapy. The compound's multi-functional groups allow for diverse chemical modifications, enabling the synthesis of analogs with enhanced pharmacokinetic properties. This aligns with current trends in personalized medicine, where researchers seek tailored molecular scaffolds to address specific biological targets.
From a synthetic perspective, the 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline backbone offers remarkable versatility. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy) substituents facilitates regioselective reactions, a topic frequently searched in organic synthesis forums. Moreover, the methyl carboxylate moiety enhances solubility, a critical factor in formulation development—a hot topic in pharmaceutical R&D communities.
The compound's CAS No. 881584-98-1 is often referenced in patent literature, particularly in applications related to kinase inhibition and anti-inflammatory agents. These areas dominate current biomedical research discussions, as evidenced by the rising number of publications exploring quinoline-based therapeutics. Notably, its structural similarity to FDA-approved quinolone antibiotics sparks interest in repurposing strategies—a trending approach in drug development to reduce time-to-market.
Analytical characterization of Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate typically involves HPLC, NMR, and mass spectrometry, techniques widely discussed in analytical chemistry circles. The compound's stability under various pH conditions is another frequently searched topic, especially among formulation scientists optimizing drug delivery systems. Such studies often highlight its compatibility with excipients used in solid dispersions—a modern formulation technique.
Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring catalytic methods to synthesize derivatives of 881584-98-1 with reduced waste generation, aligning with the sustainability goals of the pharmaceutical industry. This resonates with the growing emphasis on green solvents and atom-efficient reactions in peer-reviewed journals.
In conclusion, Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate represents a compelling case study in structure-activity relationship optimization. Its CAS No. 881584-98-1 serves as a gateway to cutting-edge research in small-molecule drug design, reflecting broader shifts toward precision medicine and sustainable synthesis. As the scientific community continues to unravel its potential, this compound remains a focal point for innovation in life sciences.
881584-98-1 (Methyl 6-chloro-1-hydroxy-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)